N-methyl-4-pentylbenzamide
Overview
Description
N-methyl-4-pentylbenzamide is a chemical compound with the molecular formula C13H19NO . It has an average mass of 205.296 Da and a monoisotopic mass of 205.146667 Da .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques. The Automated Topology Builder (ATB) and Repository can facilitate the development of molecular force fields for Molecular Dynamics or Monte Carlo simulations of biomolecular systems .Scientific Research Applications
Pharmacological Evaluation
N-methyl-4-pentylbenzamide and its derivatives have been evaluated for various pharmacological activities. Rodrigues et al. (2016) discussed the design and synthesis of novel N-acylhydrazone derivatives, highlighting their role as potent histone deacetylase 6/8 dual inhibitors. These compounds were found to influence cell migration and displayed potential as molecular therapies for cancer (Rodrigues et al., 2016).
Neuropharmacology
Melis et al. (2005) explored the neuropharmacological effects of PD-168077, a compound structurally related to this compound. This study focused on its role as a selective dopamine D4 receptor agonist, impacting penile erection in male rats when injected into the paraventricular nucleus of the hypothalamus (Melis et al., 2005).
Insect Repellent Research
Research into N,N-Diethyl-3-methylbenzamide (DEET), a compound similar to this compound, has provided insights into its effectiveness as an insect repellent. Corbel et al. (2009) demonstrated DEET's inhibition of cholinesterase activity in insect and mammalian nervous systems, questioning its safety when used in combination with other chemicals (Corbel et al., 2009).
Analytical Chemistry
In the field of analytical chemistry, Dybowski et al. (2021) performed a comprehensive analytical and structural characterization of MDMB-4en-PINACA, a novel synthetic cannabinoid. This research, while focused on a different compound, is relevant due to structural similarities and provides a framework for analyzing similar compounds (Dybowski et al., 2021).
Novel Biosensor Development
Karimi-Maleh et al. (2014) developed a high sensitive biosensor based on a nanocomposite modified electrode for the determination of glutathione and piroxicam. The study utilized N-(4-hydroxyphenyl)-3,5-dinitrobenzamide, showcasing the potential applications of this compound derivatives in biosensing technologies (Karimi-Maleh et al., 2014).
Safety and Hazards
properties
IUPAC Name |
N-methyl-4-pentylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-3-4-5-6-11-7-9-12(10-8-11)13(15)14-2/h7-10H,3-6H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHZIEBNBMCBXAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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